Cas no 2227871-94-3 (rac-(1R,3R)-3-cyclopropyl-2,2-dimethylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-3-cyclopropyl-2,2-dimethylcyclopropylmethanamine
• CAS No: 2227871-94-3
• MF: C₉H₁₇N
• MW: 139.23798251152
• CID: 5937441
• PubChem ID: 96218834
• Update Time: 2025-05-22

rac-(1R,3R)-3-cyclopropyl-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-cyclopropyl-2,2-dimethylcyclopropylmethanamine
• 2227871-94-3
• EN300-1836052
• rac-[(1R,3R)-3-cyclopropyl-2,2-dimethylcyclopropyl]methanamine

• Inchi： 1S/C9H17N/c1-9(2)7(5-10)8(9)6-3-4-6/h6-8H,3-5,10H2,1-2H3/t7-,8-/m0/s1
• InChI Key： VGJXCIMCKRYHCQ-YUMQZZPRSA-N
• SMILES： NC[C@@H]1C(C)(C)[C@H]1C1CC1

Computed Properties

• Exact Mass: 139.136099547g/mol
• Monoisotopic Mass: 139.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on rac-(1R,3R)-3-cyclopropyl-2,2-dimethylcyclopropylmethanamine

rac-(1R,3R)-3-cyclopropyl-2,2-dimethylcyclopropylmethanamine: A Comprehensive Overview

The compound rac-(1R,3R)-3-cyclopropyl-2,2-dimethylcyclopropylmethanamine, identified by the CAS number 2227871-94-3, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is a bicyclic amine with a cyclopropyl group attached to a cyclopropane ring system, which contributes to its distinctive reactivity and biological activity. Recent studies have highlighted its role in various chemical reactions and its potential as a building block in drug discovery.

Structural Features

The molecular structure of rac-(1R,3R)-3-cyclopropyl-2,2-dimethylcyclopropylmethanamine is characterized by a cyclopropane ring fused with a cyclopropane moiety, creating a bicyclic framework. The presence of two methyl groups on the cyclopropane ring enhances the compound's stability and reactivity. The amine group attached to the bicyclic system further adds versatility to its chemical behavior. This unique combination of structural elements makes it an interesting subject for both theoretical and experimental studies.

Synthesis and Reactivity

The synthesis of rac-(1R,3R)-3-cyclopropyl-2,2-dimethylcyclopropylmethanamine involves a series of carefully designed reactions that exploit the inherent reactivity of cyclopropane rings. Recent advancements in organometallic chemistry have enabled more efficient routes to this compound, making it more accessible for research purposes. Its reactivity is primarily influenced by the strained nature of the cyclopropane rings, which can undergo various transformations such as ring-opening reactions and additions.

Biological Activity

Emerging research has shown that rac-(1R,3R)-3-cyclopropyl-2,2-dimethylcyclopropylmethanamine exhibits promising biological activity in preclinical models. Studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways. Additionally, its ability to modulate cellular signaling pathways makes it a candidate for further exploration in disease therapy.

Applications in Drug Discovery

The compound's unique properties have positioned it as a valuable tool in drug discovery efforts. Its role as a chiral building block has been particularly noteworthy in the construction of complex molecules with therapeutic potential. Recent collaborations between academic institutions and pharmaceutical companies have led to innovative approaches for incorporating this compound into drug design pipelines.

Future Prospects

As research on rac-(1R,3R)-3-cyclopropyl-2,2-dimethylcyclopropylmethanamine continues to expand, new insights into its chemical behavior and biological effects are expected. The integration of advanced computational techniques with experimental studies will likely accelerate the discovery of novel applications for this compound. Furthermore, ongoing efforts to optimize its synthesis will enhance its accessibility for large-scale studies.